Cas no 303023-90-7 ((2,4-dichlorophenyl)methyl N-2,2,2-trichloro-1-(morpholin-4-yl)ethylcarbamate)

• Product Name: (2,4-dichlorophenyl)methyl N-2,2,2-trichloro-1-(morpholin-4-yl)ethylcarbamate
• CAS No: 303023-90-7
• Molecular Formula: C₁₄H₁₅Cl₅N₂O₃
• Molecular Weight: 436.54549908638
• CID: 6070328
• PubChem ID: 5199572

(2,4-dichlorophenyl)methyl N-2,2,2-trichloro-1-(morpholin-4-yl)ethylcarbamate Properties

Names and Identifiers

• (2,4-dichlorophenyl)methyl N-2,2,2-trichloro-1-(morpholin-4-yl)ethylcarbamate
• 2,4-dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate
• Carbamic acid, [2,2,2-trichloro-1-(4-morpholinyl)ethyl]-, (2,4-dichlorophenyl)methyl ester (9CI)
• AKOS024601681
• (2,4-dichlorophenyl)methyl N-(2,2,2-trichloro-1-morpholin-4-ylethyl)carbamate
• F0909-0018
• (2,4-dichlorophenyl)methyl N-[2,2,2-trichloro-1-(morpholin-4-yl)ethyl]carbamate
• 303023-90-7

• InChIKey： KJDPWAACRCRPKY-UHFFFAOYSA-N
• Inchi： 1S/C14H15Cl5N2O3/c15-10-2-1-9(11(16)7-10)8-24-13(22)20-12(14(17,18)19)21-3-5-23-6-4-21/h1-2,7,12H,3-6,8H2,(H,20,22)
• SMILES： C(OCC1=CC=C(Cl)C=C1Cl)(=O)NC(N1CCOCC1)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 435.949581g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 433.952531g/mol
• Heavy Atom Count: 24
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Boiling Point: 506.3±50.0 °C(Predicted)
• pka: 9.85±0.46(Predicted)
• Density: 1.514±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls